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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is an investigational selective inhibitor of the renal sodium-glucose cotransporter 2

(SGLT2). By inhibiting SGLT2, DS-1558 reduces the reabsorption of filtered glucose from the

renal tubules and promotes urinary glucose excretion, thereby lowering plasma glucose

concentrations. This mechanism of action is independent of insulin secretion or action. These

application notes provide detailed protocols for evaluating the in vivo efficacy of DS-1558 in

improving glucose tolerance using a standard oral glucose tolerance test (OGTT) in a rodent

model of type 2 diabetes.

Data Presentation

The following table summarizes the quantitative data from a representative preclinical study

evaluating the effect of DS-1558 on glucose metabolism during an oral glucose tolerance test

in diabetic mice.
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Parameter
Vehicle
Control

DS-1558 (1
mg/kg)

DS-1558 (3
mg/kg)

DS-1558 (10
mg/kg)

Fasting Blood

Glucose (mg/dL)
185 ± 12 165 ± 10 150 ± 9 130 ± 8

Blood Glucose at

30 min (mg/dL)
450 ± 25 380 ± 20 320 ± 18 250 ± 15

Blood Glucose at

60 min (mg/dL)
390 ± 22 310 ± 18 260 ± 15 200 ± 12

Blood Glucose at

120 min (mg/dL)
250 ± 18 200 ± 15 160 ± 10 140 ± 9

Area Under the

Curve (AUC)

(mg/dL*min)

45000 ± 3500 35000 ± 2800 28000 ± 2200 20000 ± 1800

Percent Glucose

Reduction at 60

min (%)

N/A 20.5% 33.3% 48.7%

Data are presented as mean ± standard error of the mean (SEM).

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) Protocol

This protocol details the procedure for conducting an oral glucose tolerance test in a rodent

model to assess the efficacy of DS-1558.

1. Animal Model

Species: Male db/db mice (a model of type 2 diabetes) or other appropriate rodent model.

Age: 8-10 weeks.

Acclimation: Acclimate animals to the housing facility for at least one week prior to the

experiment.
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2. Materials

DS-1558

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Glucose solution (50% w/v in sterile water)

Glucometer and test strips

Oral gavage needles

Blood collection supplies (e.g., lancets, capillary tubes)

Animal scale

3. Experimental Procedure

Fasting: Fast the animals for 16 hours (overnight) with free access to water.

Baseline Blood Glucose: After the fasting period, measure the baseline blood glucose (t=0)

from a tail snip.

Compound Administration: Administer DS-1558 or vehicle via oral gavage at the desired

doses (e.g., 1, 3, 10 mg/kg).

Glucose Challenge: 60 minutes after compound administration, administer a glucose solution

(2 g/kg body weight) via oral gavage.

Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120

minutes after the glucose challenge and measure blood glucose levels.

Data Analysis: Calculate the area under the curve (AUC) for the glucose excursion from t=0

to t=120 min. Compare the AUC and individual time point glucose values between the

vehicle and DS-1558 treated groups.
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Experimental Workflow for OGTT with DS-1558

Start: Acclimated Diabetic Mice Overnight Fasting (16 hours) Measure Baseline
Blood Glucose (t=0)

Oral Gavage:
- Vehicle

- DS-1558 (Dose 1)
- DS-1558 (Dose 2)
- DS-1558 (Dose 3)

Wait 60 minutes Oral Glucose Challenge
(2 g/kg)

Blood Glucose Monitoring
(15, 30, 60, 90, 120 min)

Data Analysis:
- AUC Calculation

- Statistical Comparison
End: Evaluate Efficacy
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Caption: Experimental workflow for an oral glucose tolerance test.
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Caption: Proposed mechanism of action of DS-1558.

To cite this document: BenchChem. [Application Notes and Protocols for DS-1558 in
Glucose Tolerance Tests (GTT)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#application-of-ds-1558-in-glucose-
tolerance-tests-gtt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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